molecular formula C12H18N2O2 B8306702 2-Methoxy-4-(1-methylpyrrolidin-3-yl)oxyaniline

2-Methoxy-4-(1-methylpyrrolidin-3-yl)oxyaniline

Cat. No. B8306702
M. Wt: 222.28 g/mol
InChI Key: YAJKXBHVUQLJDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methoxy-4-(1-methylpyrrolidin-3-yl)oxyaniline is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methoxy-4-(1-methylpyrrolidin-3-yl)oxyaniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methoxy-4-(1-methylpyrrolidin-3-yl)oxyaniline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Methoxy-4-(1-methylpyrrolidin-3-yl)oxyaniline

Molecular Formula

C12H18N2O2

Molecular Weight

222.28 g/mol

IUPAC Name

2-methoxy-4-(1-methylpyrrolidin-3-yl)oxyaniline

InChI

InChI=1S/C12H18N2O2/c1-14-6-5-10(8-14)16-9-3-4-11(13)12(7-9)15-2/h3-4,7,10H,5-6,8,13H2,1-2H3

InChI Key

YAJKXBHVUQLJDU-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(C1)OC2=CC(=C(C=C2)N)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 3-(3-methoxy-4-nitro-phenoxy)-1-methyl-pyrrolidine (Intermediate 46; 5.50 g, 20.68 mmol) in ethanol (125 mL) under nitrogen was added in one portion the Pd/C catalyst (10%, 500 mg). The resulting mixture was evacuated and backfilled with nitrogen (×4) before hydrogen gas was introduced via a balloon. The reaction mixture was stirred at room temperature for 18 hrs. The catalyst was removed by filtration through celite and the filtrate concentrated under reduced pressure to give a the title compound as a light red oil (4.74 g, 100%)
Name
3-(3-methoxy-4-nitro-phenoxy)-1-methyl-pyrrolidine
Quantity
5.5 g
Type
reactant
Reaction Step One
Name
Intermediate 46
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
125 mL
Type
solvent
Reaction Step One
Name
Quantity
500 mg
Type
catalyst
Reaction Step One
Yield
100%

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